Cas no 15365-25-0 (Methyl 2-(bromomethyl)-4-methoxybenzoate)

Methyl 2-(bromomethyl)-4-methoxybenzoate structure
15365-25-0 structure
Product Name:Methyl 2-(bromomethyl)-4-methoxybenzoate
CAS No:15365-25-0
MF:C10H11BrO3
MW:259.096542596817
MDL:MFCD04114316
CID:50090
Update Time:2024-11-01

Methyl 2-(bromomethyl)-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(bromomethyl)-4-methoxybenzoate
    • 2-Bromomethyl-4-methoxy-benzoic acid methyl ester
    • Methyl 2-bromomethyl-4-methoxybenzoate
    • p-Anisicacid, 2-(bromomethyl)-, methyl ester (8CI)
    • 2-Bromomethyl-4-methoxybenzoic acidmethyl ester
    • Methyl 2-(bromomethyl)-4-(methyloxy)benzoate
    • Methyl2-(bromomethyl)-4-methoxybenzoate
    • NISTC15365250
    • METHYL 2-BROMOMETHYL-4-METHOXY-BENZOATE
    • p-Anisic acid, 2-bromomethyl-, methyl ester
    • 2-BROMOMETHYL-4-METHOXYBENZOICACID,METHYLESTER
    • Benzoic acid, 2-(broMoMethyl)-4-Methoxy-, Methyl ester
    • KXENUXLNAPNGAC-UHFFFAOYSA-N
    • CM0178
    • RP29231
    • AB18055
    • BC681125
    • m
    • Methyl 2-(bromomethyl)-4-methoxybenzoate
    • MDL： MFCD04114316
    • Inchi： 1S/C10H11BrO3/c1-13-8-3-4-9(10(12)14-2)7(5-8)6-11/h3-5H,6H2,1-2H3
    • InChI Key： KXENUXLNAPNGAC-UHFFFAOYSA-N
    • SMILES： BrCC1C=C(C=CC=1C(=O)OC)OC

Computed Properties

  • Exact Mass: 257.98900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • PSA: 35.53000
  • LogP: 2.37670

Methyl 2-(bromomethyl)-4-methoxybenzoate Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methyl 2-(bromomethyl)-4-methoxybenzoate Pricemore >>

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Methyl 2-(bromomethyl)-4-methoxybenzoate Production Method

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